Cas no 1251608-92-0 (1-{4-(2H-1,3-benzodioxole-5-amido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide)

• Product Name: 1-{4-(2H-1,3-benzodioxole-5-amido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide
• CAS No: 1251608-92-0
• MF: C₂₅H₂₀N₄O₄
• MW: 440.450705528259
• CID: 5845930
• PubChem ID: 49669123
• Update Time: 2025-10-28

1-{4-(2H-1,3-benzodioxole-5-amido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{4-(2H-1,3-benzodioxole-5-amido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide
• F3407-3465
• 1-{[4-(2H-1,3-benzodioxole-5-amido)phenyl]methyl}-N-phenyl-1H-imidazole-4-carboxamide
• 1-[[4-(1,3-benzodioxole-5-carbonylamino)phenyl]methyl]-N-phenylimidazole-4-carboxamide
• 1251608-92-0
• 1-(4-(benzo[d][1,3]dioxole-5-carboxamido)benzyl)-N-phenyl-1H-imidazole-4-carboxamide
• VU0626788-1
• AKOS024486238

• Inchi： 1S/C25H20N4O4/c30-24(18-8-11-22-23(12-18)33-16-32-22)27-20-9-6-17(7-10-20)13-29-14-21(26-15-29)25(31)28-19-4-2-1-3-5-19/h1-12,14-15H,13,16H2,(H,27,30)(H,28,31)
• InChI Key： XEQUSFYDZUNBAC-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(NC3C=CC(=CC=3)CN3C=NC(C(NC4C=CC=CC=4)=O)=C3)=O)=CC1=2

Computed Properties

• Exact Mass: 440.14845513g/mol
• Monoisotopic Mass: 440.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 94.5Ų

Additional information on 1-{4-(2H-1,3-benzodioxole-5-amido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide

1-{4-(2H-1,3-benzodioxole-5-amido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1251608-92-0, named 1-{4-(2H-1,3-benzodioxole-5-amido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug development, particularly in the design of targeted therapies for various diseases, including cancer and inflammatory disorders.

The molecular structure of this compound is characterized by a benzodioxole moiety fused with an imidazole ring, which contributes to its stability and bioavailability. The presence of the amido group at the 5-position of the benzodioxole ring enhances its ability to interact with biological targets, such as enzymes and receptors. This makes it a valuable candidate for enzyme inhibition studies and drug delivery systems. Researchers have reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, suggesting its potential as an anticancer agent.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of click chemistry and cascade reactions. These methods not only improve the yield but also reduce the environmental impact of the synthesis process. The use of green chemistry principles in its production aligns with current trends toward sustainable drug manufacturing.

In terms of applications, this compound has shown promise in the development of bioconjugates for diagnostic imaging and targeted drug delivery. Its ability to form stable conjugates with biomolecules such as antibodies and peptides has been exploited in nanotechnology-based therapeutics. Furthermore, its photostability and fluorescence properties make it a candidate for use in biosensors and imaging agents.

The pharmacokinetic profile of this compound has been extensively studied, revealing favorable absorption and distribution properties. Preclinical studies indicate that it has low toxicity and high bioavailability, which are critical factors for its translation into clinical applications. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy in vivo.

From a structural perspective, the compound's imidazole ring plays a crucial role in stabilizing its interactions with biological targets. The substitution pattern on the imidazole ring influences its ability to act as a hydrogen bond donor or acceptor, which is essential for its binding affinity to specific proteins. This structural feature has been leveraged in the design of novel inhibitors for kinases and proteases.

In conclusion, the compound with CAS No. 1251608-92-0 represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge synthetic methods and promising biological activities, positions it as a key player in the development of next-generation therapeutics. As research continues to uncover its full potential, this compound is expected to contribute significantly to the field of personalized medicine and advanced materials science.